60-45-7

Fenimide

In Stock

• CAS RN:
• 60-45-7

• Formula:
• C13H15NO2

• InChI:
• InChI=1S/C13H15NO2/c1-3-10-11(15)14-12(16)13(10,2)9-7-5-4-6-8-9/h4-8,10H,3H2,1-2H3,(H,14,15,16)

• InChIKey:
• WYOMHOATUARGQV-UHFFFAOYSA-N

• Fenimide is a bio-active chemical. Detailed information has not been published.

2-bromoethane-1-sulfonyl fluoride

In Stock

• CAS RN:
• 460-45-7

• Formula:
• C2H4BrFO2S

• 2-bromoethane-1-sulfonyl fluoride is a useful research compound. Its molecular formula is C2H4BrFO2S and its molecular weight is 191. The purity is usually 95%.

2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene

In Stock

• CAS RN:
• 5660-45-7

• Formula:
• C20H12S5

• InChI:
• InChI=1S/C20H12S5/c1-3-13(21-11-1)15-5-7-17(23-15)19-9-10-20(25-19)18-8-6-16(24-18)14-4-2-12-22-14/h1-12H

• InChIKey:
• YFBLUJZFRBFQMR-UHFFFAOYSA-N

• 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene is a useful research compound. Its molecular formula is C20H12S5 and its molecular weight is 412.6 g/mol. The purity is usually 95%.

2-Ethylhexyl formate

In Stock

• CAS RN:
• 5460-45-7

• Formula:
• C9H18O2

• InChI:
• InChI=1S/C9H18O2/c1-3-5-6-9(4-2)7-11-8-10/h8-9H,3-7H2,1-2H3

• InChIKey:
• SIZYAYFVBQLSJP-UHFFFAOYSA-N

• 2-Ethylhexyl formate is a useful research compound. Its molecular formula is C9H18O2 and its molecular weight is 158.24 g/mol. The purity is usually 95%.

Bis(3-methoxyphenyl)methanol

In Stock

• CAS RN:
• 55360-45-7

• Formula:
• C15H16O3

• InChI:
• InChI=1S/C15H16O3/c1-17-13-7-3-5-11(9-13)15(16)12-6-4-8-14(10-12)18-2/h3-10,15-16H,1-2H3

• InChIKey:
• JKFZTBFWANEMEI-UHFFFAOYSA-N

• Bis(3-methoxyphenyl)methanol is a useful research compound. Its molecular formula is C15H16O3 and its molecular weight is 244.29. The purity is usually 95%.

PC(P-16:0/20:4(5Z,8Z,11Z,14Z))

• CAS RN:
• 84460-45-7

• Formula:
• C44H80NO7P

• InChI:
• InChI=1S/C44H80NO7P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-29-31-33-35-37-44(46)52-43(42-51-53(47,48)50-40-38-45(3,4)5)41-49-39-36-34-32-30-28-26-21-19-17-15-13-11-9-7-2/h14,16,20,22,24-25,29,31,36,39,43H,6-13,15,17-19,21,23,26-28,30,32-35,37-38,40-42H2,1-5H3/b16-14-,22-20-,25-24-,31-29-,39-36-/t43-/m1/s1

• InChIKey:
• IOYKZPNDXIIXLN-LOQSCQKMSA-N

• 1-(1Z)-hexadecenyl-2-arachidonoyl-sn-glycero-3-phosphocholine is a 1-O-(alk-1-enyl)-2-O-acyl-sn-glycero-3-phosphocholine in which the alk-1-enyl and acyl groups are specified as (1Z)-hexadecenyl and arachidonoyl respectively. It derives from an arachidonic acid.

2-Amino-3-iodo-5-nitrobenzonitrile

• CAS RN:
• 55160-45-7

• Formula:
• C7H4IN3O2

• InChI:
• InChI=1S/C7H4IN3O2/c8-6-2-5(11(12)13)1-4(3-9)7(6)10/h1-2H,10H2

• InChIKey:
• AMYPOQXBUHVQHC-UHFFFAOYSA-N

• 2-Amino-3-iodo-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C7H4IN3O2 and its molecular weight is 289.03 g/mol. The purity is usually 95%.

3-(4-Aminophenyl)pyrazole

In Stock

• CAS RN:
• 89260-45-7

• Formula:
• C9H9N3

• InChI:
• InChI=1S/C9H9N3/c10-8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6H,10H2,(H,11,12)

• InChIKey:
• WGZDTRWVJYXEFO-UHFFFAOYSA-N

• 3-(4-Aminophenyl)pyrazole is a useful research compound. Its molecular formula is C9H9N3 and its molecular weight is 159.19 g/mol. The purity is usually 95%.

2-(Pyridin-2-yl)butan-1-ol

In Stock

• CAS RN:
• 89860-45-7

• Formula:
• C9H13NO

• InChI:
• InChI=1S/C9H13NO/c1-2-8(7-11)9-5-3-4-6-10-9/h3-6,8,11H,2,7H2,1H3

• InChIKey:
• AXLOFQROGJDUQE-UHFFFAOYSA-N

• 2-(Pyridin-2-yl)butan-1-ol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.209. The purity is usually 95%.

Chloroxymorphamine

• CAS RN:
• 71360-45-7

• Formula:
• C21H28Cl2N2O3

• InChI:
• InChI=1S/C21H28Cl2N2O3/c1-24-9-6-20-17-13-2-3-15(26)18(17)28-19(20)14(25(10-7-22)11-8-23)4-5-21(20,27)16(24)12-13/h2-3,14,16,19,26-27H,4-12H2,1H3/t14-,16-,19+,20+,21-/m1/s1

• InChIKey:
• KAFQZFNWIPBPJR-GQHLEUQBSA-N

• Chloroxymorphamine, also known as Chloroxymorphamine, is a useful research compound. Its molecular formula is C21H28Cl2N2O3 and its molecular weight is 427.4 g/mol. The purity is usually 95%.

Chlorobromouron

In Stock

• CAS RN:
• 13360-45-7

• Formula:
• C9H10BrClN2O2

• InChI:
• InChI=1S/C9H10BrClN2O2/c1-13(15-2)9(14)12-6-3-4-7(10)8(11)5-6/h3-5H,1-2H3,(H,12,14)

• InChIKey:
• NLYNUTMZTCLNOO-UHFFFAOYSA-N

• Chlorbromuron is a member of ureas.

N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-naphthamide

In Stock

• CAS RN:
• 864860-45-7

• Formula:
• C23H23N3OS

• InChI:
• InChI=1S/C23H23N3OS/c1-22(2)12-17-18(13-24)21(28-19(17)23(3,4)26-22)25-20(27)16-10-9-14-7-5-6-8-15(14)11-16/h5-11,26H,12H2,1-4H3,(H,25,27)

• InChIKey:
• FYTOKHZWVMOLJA-UHFFFAOYSA-N

• N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-naphthamide is a useful research compound. Its molecular formula is C23H23N3OS and its molecular weight is 389.52. The purity is usually 95%.

N-cyclohexyl-N'-(2,4-dimethylphenyl)oxamide

In Stock

• CAS RN:
• 898360-45-7

• Formula:
• C16H22N2O2

• InChI:
• InChI=1S/C16H22N2O2/c1-11-8-9-14(12(2)10-11)18-16(20)15(19)17-13-6-4-3-5-7-13/h8-10,13H,3-7H2,1-2H3,(H,17,19)(H,18,20)

• InChIKey:
• GSDGDCPIGAMQFF-UHFFFAOYSA-N

• N-cyclohexyl-N'-(2,4-dimethylphenyl)oxamide is a useful research compound. Its molecular formula is C16H22N2O2 and its molecular weight is 274.364. The purity is usually 95%.

3-(3-Bromophenyl)-1-(2-chlorophenyl)propan-1-one

In Stock

• CAS RN:
• 898760-45-7

• Formula:
• C15H12BrClO

• InChI:
• InChI=1S/C15H12BrClO/c16-12-5-3-4-11(10-12)8-9-15(18)13-6-1-2-7-14(13)17/h1-7,10H,8-9H2

• InChIKey:
• GZKFPUNUVMVVRA-UHFFFAOYSA-N

• 3-(3-Bromophenyl)-1-(2-chlorophenyl)propan-1-one is a useful research compound. Its molecular formula is C15H12BrClO and its molecular weight is 323.61 g/mol. The purity is usually 95%.

7-Tert-butyl-2-heptylsulfanyl-3-(4-methylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

• CAS RN:
• 351160-45-7

• Formula:
• C28H38N2OS2

• InChI:
• InChI=1S/C28H38N2OS2/c1-6-7-8-9-10-17-32-27-29-25-24(26(31)30(27)21-14-11-19(2)12-15-21)22-16-13-20(28(3,4)5)18-23(22)33-25/h11-12,14-15,20H,6-10,13,16-18H2,1-5H3

• InChIKey:
• MOGHEGVBHMNWQC-UHFFFAOYSA-N

• 7-Tert-butyl-2-heptylsulfanyl-3-(4-methylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C28H38N2OS2 and its molecular weight is 482.7g/mol. The purity is usually 95%.

N-benzoyl-4-(4-fluorophenyl)piperazine-1-carboxamide

In Stock

• CAS RN:
• 534560-45-7

• Formula:
• C18H18FN3O2

• InChI:
• InChI=1S/C18H18FN3O2/c19-15-6-8-16(9-7-15)21-10-12-22(13-11-21)18(24)20-17(23)14-4-2-1-3-5-14/h1-9H,10-13H2,(H,20,23,24)

• InChIKey:
• DOPNQVXUVCCTCG-UHFFFAOYSA-N

• N-benzoyl-4-(4-fluorophenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H18FN3O2 and its molecular weight is 327.359. The purity is usually 95%.

Fumaric acid-d4

In Stock

• CAS RN:
• 194160-45-7

• Formula:
• C4H4O4

• InChI:
• InChI=1S/C4H4O4/c5-3(6)1-2-4(7)8/h1-2H,(H,5,6)(H,7,8)/b2-1+/i1D,2D/hD2

• InChIKey:
• VZCYOOQTPOCHFL-JXRVJRKUSA-N

• Fumaric acid-d4 is a useful research compound. Its molecular formula is C4H4O4 and its molecular weight is 120.1 g/mol. The purity is usually 95%.

5-(4-Bromophenyl)-2,2'-bipyridine

Usually In Stock

• CAS RN:
• 173960-45-7

• Formula:
• C16H11BrN2

• InChI:
• InChI=1S/C16H11BrN2/c17-14-7-4-12(5-8-14)13-6-9-16(19-11-13)15-3-1-2-10-18-15/h1-11H

• InChIKey:
• HMXPGCZMCNFBFK-UHFFFAOYSA-N

• 5-(4-Bromophenyl)-2,2'-bipyridine, also known as 5-(4-Bromophenyl)-2,2'-bipyridine, is a useful research compound. Its molecular formula is C16H11BrN2 and its molecular weight is 311.18 g/mol. The purity is usually 95%.

Bssdp

Usually In Stock

• CAS RN:
• 102260-45-7

• Formula:
• C19H24N3O16S2

• InChI:
• InChI=1S/C19H24N3O16S2/c1-18(2)9-36-19(22(18)29,5-3-14(25)37-20-12(23)7-10(16(20)27)39(30,31)32)6-4-15(26)38-21-13(24)8-11(17(21)28)40(33,34)35/h10-11H,3-9H2,1-2H3,(H,30,31,32)(H,33,34,35)

• InChIKey:
• QEYBJYBHNBISJA-UHFFFAOYSA-N

• Bssdp, also known as Bssdp, is a useful research compound. Its molecular formula is C19H24N3O16S2 and its molecular weight is 614.5 g/mol. The purity is usually 95%.

(1-(2-Aminophenyl)pyrrolidin-3-yl)methanol

In Stock

• CAS RN:
• 1378860-45-7

• Formula:
• C11H16N2O

• InChI:
• InChI=1S/C11H16N2O/c12-10-3-1-2-4-11(10)13-6-5-9(7-13)8-14/h1-4,9,14H,5-8,12H2

• InChIKey:
• OLZLYUBLWVKTPQ-UHFFFAOYSA-N

• (1-(2-Aminophenyl)pyrrolidin-3-yl)methanol is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.

3-ethyl-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione

In Stock

• CAS RN:
• 1093060-45-7

• Formula:
• C12H14N2O2

• InChI:
• InChI=1S/C12H14N2O2/c1-3-9-12(16)14(2)10-7-5-4-6-8(10)11(15)13-9/h4-7,9H,3H2,1-2H3,(H,13,15)

• InChIKey:
• LNYBFCDOYVIIEI-UHFFFAOYSA-N

• 3-ethyl-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.

1-{[Benzyl(methyl)amino]methyl}cyclopentan-1-ol

In Stock

• CAS RN:
• 1491660-45-7

• Formula:
• C14H21NO

• InChI:
• InChI=1S/C14H21NO/c1-15(11-13-7-3-2-4-8-13)12-14(16)9-5-6-10-14/h2-4,7-8,16H,5-6,9-12H2,1H3

• InChIKey:
• NZPUICQASOHIKN-UHFFFAOYSA-N

• 1-{[Benzyl(methyl)amino]methyl}cyclopentan-1-ol is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.

(1-Methyl-1H-indazol-3-yl)methylamine dihydrochloride

In Stock

• CAS RN:
• 1093860-45-7

• Formula:
• C9H13Cl2N3

• InChI:
• InChI=1S/C9H11N3.2ClH/c1-12-9-5-3-2-4-7(9)8(6-10)11-12;;/h2-5H,6,10H2,1H3;2*1H

• InChIKey:
• ZHWICCCSNYFLJY-UHFFFAOYSA-N

• (1-Methyl-1H-indazol-3-yl)methylamine dihydrochloride is a useful research compound. Its molecular formula is C9H13Cl2N3 and its molecular weight is 234.12 g/mol. The purity is usually 95%.

3-({[3-(2-Bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-6-(4-ethoxyphenyl)pyridazine

In Stock

• CAS RN:
• 1111260-45-7

• Formula:
• C21H17BrN4O2S

• InChI:
• InChI=1S/C21H17BrN4O2S/c1-2-27-15-9-7-14(8-10-15)18-11-12-20(25-24-18)29-13-19-23-21(26-28-19)16-5-3-4-6-17(16)22/h3-12H,2,13H2,1H3

• InChIKey:
• SELVMYOESXUXFE-UHFFFAOYSA-N

• 3-({[3-(2-Bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-6-(4-ethoxyphenyl)pyridazine is a useful research compound. Its molecular formula is C21H17BrN4O2S and its molecular weight is 469.36. The purity is usually 95%.

Methyl 4-[2-[ethyl(prop-2-enoyl)amino]acetyl]thiomorpholine-3-carboxylate

Usually In Stock

• CAS RN:
• 2361660-45-7

• Formula:
• C13H20N2O4S

• InChI:
• InChI=1S/C13H20N2O4S/c1-4-11(16)14(5-2)8-12(17)15-6-7-20-9-10(15)13(18)19-3/h4,10H,1,5-9H2,2-3H3

• InChIKey:
• QQNSSSCFUORQDV-UHFFFAOYSA-N

• Methyl 4-[2-[ethyl(prop-2-enoyl)amino]acetyl]thiomorpholine-3-carboxylate is a useful research compound. Its molecular formula is C13H20N2O4S and its molecular weight is 300.37. The purity is usually 95%.

4-(1H-pyrazol-3-yl)aniline hydrochloride

• CAS RN:
• 698998-67-3; 89260-45-7

• Formula:
• C9H10ClN3

• InChI:
• InChI=1S/C9H9N3.ClH/c10-8-3-1-7(2-4-8)9-5-6-11-12-9;/h1-6H,10H2,(H,11,12);1H

• InChIKey:
• JIWSGLHTEIQOTK-UHFFFAOYSA-N

• 4-(1H-pyrazol-3-yl)aniline hydrochloride is a useful research compound. Its molecular formula is C9H10ClN3 and its molecular weight is 195.65. The purity is usually 95%.